METHYL 2-{[(4-BENZHYDRYLPIPERAZINO)CARBONYL]AMINO}BENZOATE

• IUPAC Name: methyl 2-[(4-benzhydrylpiperazine-1-carbonyl)amino]benzoate
• InChI: InChI=1S/C26H27N3O3/c1-32-25(30)22-14-8-9-15-23(22)27-26(31)29-18-16-28(17-19-29)24(20-10-4-2-5-11-20)21-12-6-3-7-13-21/h2-15,24H,16-19H2,1H3,(H,27,31)
• InChI Key: YGPSYWWZKAXEFT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C26H27N3O3
• Molecular Weight: 429.5 g/mol

Description

Methyl 2-({[4-(diphenylmethyl)-1-piperazinyl]carbonyl}amino)benzoate is an organic compound with a complex structure that includes a piperazine ring, a benzoate ester, and a diphenylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of METHYL 2-{[(4-BENZHYDRYLPIPERAZINO)CARBONYL]AMINO}BENZOATE typically involves multiple steps, starting with the preparation of the piperazine derivative. One common method involves the reaction of 4-(diphenylmethyl)piperazine with methyl 2-aminobenzoate in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is usually carried out in an organic solvent such as dichloromethane at room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-({[4-(diphenylmethyl)-1-piperazinyl]carbonyl}amino)benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the piperazine ring or the benzoate ester group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperazine or benzoate derivatives.

Scientific Research Applications

Methyl 2-({[4-(diphenylmethyl)-1-piperazinyl]carbonyl}amino)benzoate has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential pharmacological properties, including its role as a ligand for certain receptors.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of METHYL 2-{[(4-BENZHYDRYLPIPERAZINO)CARBONYL]AMINO}BENZOATE involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. The piperazine ring and diphenylmethyl group play crucial roles in its binding affinity and specificity. The exact pathways and molecular targets depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

• Methyl 2-({[4-(diphenylmethyl)-1-piperazinyl]acetyl}amino)benzoate
• Methyl 2-({[4-(diphenylmethyl)-1-piperazinyl]formyl}amino)benzoate

Uniqueness

Methyl 2-({[4-(diphenylmethyl)-1-piperazinyl]carbonyl}amino)benzoate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for versatile chemical modifications and interactions, making it a valuable compound in various research fields.